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Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals working with DL-Histidine-d3. Adherence to these guidelines is

crucial for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
While DL-Histidine-d3 is not classified as a hazardous substance, it is imperative to follow

standard laboratory safety protocols to minimize exposure and prevent potential irritation.[1][2]

The recommended personal protective equipment for handling this compound is detailed

below.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Wear chemical safety goggles

or glasses that conform to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3][4]

Hand Protection Gloves

Chemical-resistant gloves,

such as nitrile rubber, should

be worn.[5] Inspect gloves

before use and dispose of

contaminated gloves properly.

[6]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

personal clothing from

contamination.[1]

Respiratory Protection Dust Respirator/Mask

For powdered forms, use a

dust respirator or mask to

minimize inhalation of fine

particles, especially when

handling larger quantities.[1][7]

Health Hazard Information
The primary routes of potential exposure to DL-Histidine-d3 are inhalation of the powder,

ingestion, and contact with skin or eyes. Although not classified as hazardous, direct contact

may cause irritation.[1]
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Exposure Route Potential Health Effects

Inhalation
May be harmful if inhaled, potentially causing

respiratory irritation.[1][8]

Ingestion May be harmful if swallowed.[6]

Skin Contact
May cause skin irritation upon prolonged or

repeated contact.[8]

Eye Contact May cause serious eye irritation.[8]

In case of exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5]

Skin Contact: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move the person to fresh air.[6]

Ingestion: Rinse mouth with water.[6]

In all cases, seek medical attention if symptoms persist.[9]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of DL-Histidine-d3
and ensure a safe laboratory environment.

Handling Protocol
Ventilation: Ensure adequate ventilation in the work area.[3]

Avoid Dust Formation: Handle the solid compound carefully to avoid creating dust.[3]

Personal Hygiene: Wash hands thoroughly after handling the compound.[1]
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Spill Management: In case of a small spill, carefully sweep up the solid material to avoid

creating dust and place it in a labeled hazardous waste container.[10] For liquid spills, use an

appropriate absorbent material, collect it in a sealed container, and dispose of it as

hazardous waste.[10]
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Handling Workflow

Start Handling

Ensure Adequate Ventilation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh DL-Histidine-d3
(Avoid Dust Formation)

Dissolve in Appropriate Solvent
(e.g., 1N HCl)

Use in Experiment

Clean Work Area

End Handling
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Handling Workflow for DL-Histidine-d3
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Storage Conditions
To ensure the stability of DL-Histidine-d3, which is reported to be stable for at least four years,

proper storage is essential.[11]

Parameter Condition

Storage Temperature -20°C[11]

Container Keep container tightly closed.[1]

Environment Store in a dry and well-ventilated place.[1]

Shipping
Shipped at room temperature in the continental

US; may vary elsewhere.[11]

Disposal Plan
Proper disposal of DL-Histidine-d3 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol
Waste Collection: Collect waste DL-Histidine-d3 and any contaminated materials (e.g.,

pipette tips, weighing paper, gloves) in a designated, labeled, and sealed waste container.

[10]

Waste Storage: Store the sealed waste container in a designated hazardous waste

accumulation area, away from incompatible materials.[10]

Final Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[1] Do not dispose of it in regular trash or down the drain.[1]

Contaminated Labware: Rinse glassware with a suitable solvent, collecting the rinse as

hazardous waste. Then, wash the glassware with soap and water.[10]
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Disposal Workflow

Start Disposal
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End Disposal
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Disposal Workflow for DL-Histidine-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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